Silane, (1,1-dimethylethyl)(1-ethenylbutoxy)dimethyl-

• CAS No.: 265658-52-4
• Molecular Formula: C12H26OSi
• Molecular Weight: 214.42 g/mol
• IUPAC Name: tert-butyl-hex-1-en-3-yloxy-dimethylsilane
• InChI: InChI=1S/C12H26OSi/c1-8-10-11(9-2)13-14(6,7)12(3,4)5/h9,11H,2,8,10H2,1,3-7H3
• InChI Key: QRXRGNIMNWTBFO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C=C)O[Si](C)(C)C(C)(C)C

Description

Silane, (1,1-dimethylethyl)(1-ethenylbutoxy)dimethyl- is a chemical compound with the molecular formula C12H26OSi. It is a type of organosilicon compound, which means it contains silicon atoms bonded to organic groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Silane, (1,1-dimethylethyl)(1-ethenylbutoxy)dimethyl- typically involves the reaction of appropriate silane precursors with organic reagents under controlled conditions. One common method is the hydrosilylation reaction, where a silane compound reacts with an alkene in the presence of a catalyst, such as platinum or rhodium complexes .

Industrial Production Methods

In industrial settings, the production of Silane, (1,1-dimethylethyl)(1-ethenylbutoxy)dimethyl- often involves large-scale hydrosilylation processes. These processes are optimized for high yield and purity, using advanced catalytic systems and reaction conditions to ensure efficient production .

Chemical Reactions Analysis

Types of Reactions

Silane, (1,1-dimethylethyl)(1-ethenylbutoxy)dimethyl- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanol derivatives.

Reduction: Reduction reactions can convert the compound into different silane derivatives.

Substitution: The compound can participate in substitution reactions, where one of its organic groups is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanol derivatives, while reduction can produce different silane compounds .

Scientific Research Applications

Silane, (1,1-dimethylethyl)(1-ethenylbutoxy)dimethyl- has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential use in biomaterials and drug delivery systems.

Medicine: Research explores its potential in developing new pharmaceuticals and medical devices.

Industry: It is used in the production of advanced materials, coatings, and adhesives.

Mechanism of Action

The mechanism of action of Silane, (1,1-dimethylethyl)(1-ethenylbutoxy)dimethyl- involves its interaction with molecular targets and pathways in various applications. For example, in catalysis, the compound can act as a ligand, coordinating with metal centers to facilitate chemical reactions. In biological systems, it may interact with cellular components to influence biological processes .

Comparison with Similar Compounds

Similar Compounds

Silane, (1,1-dimethylethyl)(ethynyloxy)dimethyl-: This compound has a similar structure but with an ethynyloxy group instead of an ethenylbutoxy group.

Silane, (1,1-dimethylethyl)(ethenyloxy)dimethyl-: Another similar compound with an ethenyloxy group.

Uniqueness

Silane, (1,1-dimethylethyl)(1-ethenylbutoxy)dimethyl- is unique due to its specific ethenylbutoxy group, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specialized applications in various fields .